N-[5-(4-tert-butylbenzylidene)-4-oxo-1,3-thiazolidin-2-ylidene]acetamide

• IUPAC Name: N-[(5E)-5-[(4-tert-butylphenyl)methylidene]-4-oxo-1,3-thiazol-2-yl]acetamide
• InChI: InChI=1S/C16H18N2O2S/c1-10(19)17-15-18-14(20)13(21-15)9-11-5-7-12(8-6-11)16(2,3)4/h5-9H,1-4H3,(H,17,18,19,20)/b13-9+
• InChI Key: WBUVMTOAGJADPK-UKTHLTGXSA-N
• Canonical SMILES: CC(=O)NC1=NC(=O)C(=CC2=CC=C(C=C2)C(C)(C)C)S1
• Isomeric SMILES: CC(=O)NC1=NC(=O)/C(=C\C2=CC=C(C=C2)C(C)(C)C)/S1
• Molecular Formula: C16H18N2O2S
• Molecular Weight: 302.4 g/mol

Description

N-[5-(4-tert-butylbenzylidene)-4-oxo-1,3-thiazolidin-2-ylidene]acetamide, commonly known as thioflavin T, is a fluorescent dye that has been widely used in scientific research applications. Thioflavin T is a member of the thioflavin family of dyes, which are known for their ability to bind to amyloid fibrils and other protein aggregates.

Mechanism of Action

Thioflavin T binds to amyloid fibrils through a hydrophobic interaction between the dye and the exposed beta-sheet structure of the fibril. The binding of thioflavin T results in a shift in the dye's fluorescence spectrum, which can be used to detect and quantify amyloid fibrils.
Biochemical and Physiological Effects:
Thioflavin T has no known biochemical or physiological effects, as it is primarily used as a research tool.

Advantages and Limitations for Lab Experiments

Thioflavin T has several advantages as a research tool. It is a highly sensitive and specific dye that can be used to detect and quantify amyloid fibrils in vitro and in vivo. Thioflavin T is also relatively inexpensive and easy to use. However, there are some limitations to the use of thioflavin T. It is not effective for detecting all types of amyloid fibrils, and its binding to amyloid fibrils can be affected by the presence of other molecules.

Future Directions

There are several future directions for the use of thioflavin T in scientific research. One direction is the development of new thioflavin derivatives that have improved binding properties and can detect a wider range of amyloid fibrils. Another direction is the use of thioflavin T in the development of new diagnostic and therapeutic approaches for neurodegenerative diseases. Thioflavin T could be used to detect and quantify amyloid fibrils in vivo, which could aid in the early diagnosis and monitoring of neurodegenerative diseases. Additionally, thioflavin T could be used to develop new therapies that target amyloid fibrils and prevent their formation and aggregation.

Synthesis Methods

Thioflavin T can be synthesized by the reaction of 2-hydrazinothiazole with 4-tert-butylbenzaldehyde in the presence of acetic anhydride and glacial acetic acid. The resulting product is then reacted with acetic anhydride and acetic acid to yield N-[5-(4-tert-butylbenzylidene)-4-oxo-1,3-thiazolidin-2-ylidene]acetamide.

Scientific Research Applications

Thioflavin T has been widely used in scientific research applications, particularly in the field of neurodegenerative diseases. Thioflavin T is a fluorescent dye that binds to amyloid fibrils, which are the hallmark of several neurodegenerative diseases, including Alzheimer's disease, Parkinson's disease, and Huntington's disease. Thioflavin T has been used to detect and quantify amyloid fibrils in vitro and in vivo, and has been used to study the mechanisms of amyloid fibril formation and aggregation.